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Compound of Interest

Compound Name: Allyl lactate

Cat. No.: B1347069 Get Quote

An In-depth Technical Guide to the Safe Handling of Allyl Lactate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Allyl Lactate (also known as Lactic acid, allyl ester). The information presented

is compiled from various scientific sources and safety data sheets of related compounds to

provide a thorough understanding of the potential hazards and safe handling procedures.

Chemical and Physical Properties
Allyl lactate is a clear, colorless, and mobile liquid.[1] A summary of its key physical and

chemical properties is provided below.
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Property Value Source

Synonyms Lactic acid, allyl ester [1]

Appearance Clear, colorless, mobile liquid [1]

Boiling Point

175-176 °C at 740 mm Hg; 79

°C at 25 mm Hg; 60 °C at 8

mm Hg

[1]

Density 1.0452 g/cm³ at 20 °C [1]

Refractive Index 1.4369 at 20 °C [1]

Toxicological Data
Specific toxicological data for Allyl Lactate is not readily available. However, data for the

general class of lactate esters and the parent compound, lactic acid, provide valuable insights

into its potential toxicity.

Toxicity
Endpoint

Value Species Route
Source and
Remarks

Acute Oral

Toxicity (LD50)
> 2000 mg/kg Rat Oral

[2] (Data for

lactate esters)

Acute Inhalation

Toxicity (LC50)
> 5000 mg/m³ Rat Inhalation

[2] (Data for

lactate esters)

Acute Dermal

Toxicity (LD50)
> 2000 mg/kg bw Rabbit Dermal

[3] (Data for L(+)-

Lactic acid, 2-

hour exposure)

Skin

Irritation/Corrosio

n

Potential irritant Dermal

[2] (Inference

from lactate

esters)

Eye

Irritation/Corrosio

n

Potential irritant Ocular

[2] (Inference

from lactate

esters)
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Hazard Identification and GHS Classification
While a specific GHS classification for Allyl Lactate is not available, based on the data for

related compounds, it should be handled as a substance with the following potential hazards:

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Flammability: The flammability of Allyl Lactate is not explicitly stated, but given its organic

nature, it should be kept away from heat, sparks, and open flames.

Handling and Storage
Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.

Avoid breathing vapors or mists.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents and strong acids or

bases.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash contaminated clothing

before reuse. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse mouth with water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.

Accidental Release and Firefighting Measures
Accidental Release:

Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for disposal.

Do not let the product enter drains.

Firefighting:
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Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish

flames.

Wear self-contained breathing apparatus (SCBA) and full protective gear.

Experimental Protocols
The following are summaries of standard methodologies for key toxicological experiments.

These are provided as a reference for the type of testing that would be conducted to determine

the specific hazards of Allyl Lactate.

Acute Oral Toxicity (LD50) - OECD Guideline 423:

This method is used to determine the median lethal dose (LD50) of a substance after a single

oral administration. A stepwise procedure is used with a limited number of animals (typically

rats). The study starts with a dose expected to be non-lethal. Depending on the outcome

(survival or death), the dose for the next animal is adjusted up or down. Observations of the

animals are made for at least 14 days to monitor for signs of toxicity and mortality. The LD50

value is then estimated from the results.

Acute Dermal Irritation/Corrosion - OECD Guideline 404:

This test evaluates the potential of a substance to cause skin irritation or corrosion.[4][5][6] A

small amount of the test substance (0.5 mL for liquids) is applied to a shaved patch of skin on a

single animal (typically a rabbit) and covered with a gauze patch for a specified period (usually

4 hours).[7] The skin is then observed for signs of erythema (redness) and edema (swelling) at

specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[4][7] The severity of the

reactions is scored, and the substance is classified based on the persistence and severity of

the skin lesions.[4]

Acute Eye Irritation/Corrosion - OECD Guideline 405:

This method assesses the potential of a substance to cause eye irritation or corrosion.[8][9][10]

[11] A small, single dose of the substance (0.1 mL for liquids) is instilled into the conjunctival

sac of one eye of an animal (typically a rabbit), with the other eye serving as a control.[11][12]

The eyes are examined for effects on the cornea, iris, and conjunctiva at specific time points
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(e.g., 1, 24, 48, and 72 hours) after instillation.[12] The severity of any lesions is scored to

determine the irritant or corrosive potential of the substance.[12]

Visualizations
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Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation
(Open Fume Hood Sash)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Remove Ignition Sources

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled Waste Container

Clean Spill Area with
Soap and Water

Dispose of Waste According
to Institutional Protocols

Click to download full resolution via product page

Caption: Workflow for handling an Allyl Lactate spill.
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Personal Protective Equipment (PPE) for Allyl Lactate

Safety Goggles
(Chemical Splash Goggles)

Chemical-Resistant Gloves
(e.g., Nitrile)

Lab Coat

Use in a Fume Hood
(Respirator if ventilation is inadequate)

Researcher/
Scientist

Must Wear

Must Wear

Must Wear

Must Use

Click to download full resolution via product page

Caption: Personal Protective Equipment for handling Allyl Lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.flashpointsrl.com/app/uploads/2020/07/TestNo405-Acute-Eye-IrritationCorrosion-en.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0222-0014/attachment_6.pdf
https://www.benchchem.com/product/b1347069#allyl-lactate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1347069#allyl-lactate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1347069#allyl-lactate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1347069#allyl-lactate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1347069?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

